N-[2-(thiophen-2-yl)ethyl]cyclohexanecarboxamide

• IUPAC Name: N-(2-thiophen-2-ylethyl)cyclohexanecarboxamide
• InChI: InChI=1S/C13H19NOS/c15-13(11-5-2-1-3-6-11)14-9-8-12-7-4-10-16-12/h4,7,10-11H,1-3,5-6,8-9H2,(H,14,15)
• InChI Key: CKMXPYRSXVJBJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCCC2=CC=CS2
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol

Description

“N-[2-(thiophen-2-yl)ethyl]cyclohexanecarboxamide” is a chemical compound with the CAS Number: 308287-68-5. Its molecular weight is 237.37. The IUPAC name for this compound is N- [2- (2-thienyl)ethyl]cyclohexanecarboxamide.

Molecular Structure Analysis

The Inchi Code for “this compound” is 1S/C13H19NOS/c15-13 (11-5-2-1-3-6-11)14-9-8-12-7-4-10-16-12/h4,7,10-11H,1-3,5-6,8-9H2, (H,14,15).

Scientific Research Applications

Synthesis and Characterization

N-[2-(thiophen-2-yl)ethyl]cyclohexanecarboxamide and its derivatives have been explored extensively in the synthesis and characterization of novel compounds. Research has led to the synthesis of various N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with aryl substituents like phenyl and naphthalen-1yl. These compounds are characterized using techniques such as elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy. For instance, N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide was further analyzed through a single crystal X-ray diffraction study, showcasing its molecular conformation stabilized by an intramolecular hydrogen bond, forming a pseudo-six-membered ring (Özer et al., 2009).

Biological Activity

The cyclohexanecarboxamide framework is instrumental in the development of compounds with potential biological activities. For example, derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. Certain synthesized compounds have shown promising results comparable to standard antimicrobial drugs against a variety of pathogenic strains and exhibited significant antioxidant potential (Altundas et al., 2010).

Material Science and Optical Applications

In material science, thiophene-based cyclohexanecarboxamide derivatives have been utilized in the development of donor-acceptor substituted dyes for enhanced nonlinear optical limiting. These compounds are designed for optoelectronic devices to protect human eyes and optical sensors, as well as stabilize light sources in optical communications. The nonlinear absorption and optical limiting behavior under nanosecond laser excitation were demonstrated, highlighting the potential of these compounds in photonic and optoelectronic applications (Anandan et al., 2018).

Pharmaceutical Research

In pharmaceutical research, fluorine-18 labeled derivatives of WAY 100635, a compound structurally related to this compound, have been synthesized for use as PET radioligands. These derivatives aim at improving in vivo imaging of the 5-HT1A receptor, crucial for studying neuropsychiatric disorders. The fluorinated derivatives exhibit different pharmacokinetic properties and binding affinities, providing insights into the development of effective imaging agents (Lang et al., 1999).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “N-[2-(thiophen-2-yl)ethyl]cyclohexanecarboxamide” can be found at the provided link.